5-(1,3-benzothiazol-2-yl)pyridin-3-amine
Description
“5-(1,3-benzothiazol-2-yl)pyridin-3-amine” is a chemical compound with the molecular formula C12H9N3S and a molecular weight of 227.29 . It is a specialty product used for proteomics research .
Synthesis Analysis
The synthesis of benzothiazole derivatives, which includes “5-(1,3-benzothiazol-2-yl)pyridin-3-amine”, has been achieved through various synthetic pathways. These include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions . For instance, P. T. Acharya and co-workers synthesized a series of N-(1, 3-benzothiazol-2-yl)-2(pyridine-3-yl) formohydrazido acetamide derivatives using a simple and effective conventional technique .Molecular Structure Analysis
The molecular structure of “5-(1,3-benzothiazol-2-yl)pyridin-3-amine” is based on the benzothiazole and pyridine moieties. The benzothiazole moiety is a heterocyclic compound, consisting of a benzene ring fused to a thiazole ring. The pyridine moiety is a basic heterocyclic organic compound with the chemical formula C5H5N .Chemical Reactions Analysis
Benzothiazole derivatives, including “5-(1,3-benzothiazol-2-yl)pyridin-3-amine”, have been synthesized through various chemical reactions. These include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Physical And Chemical Properties Analysis
“5-(1,3-benzothiazol-2-yl)pyridin-3-amine” has a molecular weight of 227.29 . It is a specialty product used for proteomics research . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the retrieved papers.Mechanism of Action
While the specific mechanism of action for “5-(1,3-benzothiazol-2-yl)pyridin-3-amine” is not mentioned in the retrieved papers, benzothiazole derivatives have been studied for their anti-tubercular activity. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs, and better inhibition potency was found in new benzothiazole derivatives against M. tuberculosis .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(1,3-benzothiazol-2-yl)pyridin-3-amine involves the reaction of 2-amino-5-bromopyridine with 2-mercaptobenzothiazole in the presence of a base to form the desired product.", "Starting Materials": [ "2-amino-5-bromopyridine", "2-mercaptobenzothiazole", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-amino-5-bromopyridine and 2-mercaptobenzothiazole in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography or recrystallization to obtain 5-(1,3-benzothiazol-2-yl)pyridin-3-amine as a solid product." ] } | |
CAS RN |
1118624-94-4 |
Product Name |
5-(1,3-benzothiazol-2-yl)pyridin-3-amine |
Molecular Formula |
C12H9N3S |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
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